Cas no 1599446-87-3 (L-Serine, O-methyl-, 1,1-dimethylethyl ester)

• Product Name: L-Serine, O-methyl-, 1,1-dimethylethyl ester
• CAS No: 1599446-87-3
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5263347
• Update Time: 2025-06-15

L-Serine, O-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Serine, O-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C8H17NO3/c1-8(2,3)12-7(10)6(9)5-11-4/h6H,5,9H2,1-4H3/t6-/m0/s1
• InChI Key： JJFUNEGRIGWPFT-LURJTMIESA-N
• SMILES： C(OC(C)(C)C)(=O)[C@H](COC)N

Additional information on L-Serine, O-methyl-, 1,1-dimethylethyl ester

L-Serine, O-methyl-, 1,1-dimethylethyl ester (CAS No. 1599446-87-3)

L-Serine, O-methyl-, 1,1-dimethylethyl ester (CAS No. 1599446-87-3) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound is a derivative of L-serine, an essential amino acid that plays a crucial role in various biological processes. The O-methylation and tert-butyl esterification modifications enhance its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules and pharmaceuticals.

The chemical structure of L-Serine, O-methyl-, 1,1-dimethylethyl ester consists of an L-serine backbone with a methyl group attached to the hydroxyl oxygen and a tert-butyl ester group attached to the carboxylic acid. These modifications significantly alter the physicochemical properties of the molecule, such as solubility, reactivity, and stability. The tert-butyl ester group, in particular, is known for its protective nature, which can be selectively removed under specific conditions to regenerate the carboxylic acid functionality.

In recent years, there has been growing interest in the use of L-Serine, O-methyl-, 1,1-dimethylethyl ester as a building block for the synthesis of bioactive compounds and drug candidates. Its unique properties make it an ideal starting material for the development of peptidomimetics and other small molecule therapeutics. For instance, studies have shown that derivatives of this compound exhibit potent activity against various diseases, including neurodegenerative disorders and cancer.

One notable application of L-Serine, O-methyl-, 1,1-dimethylethyl ester is in the synthesis of peptidomimetics designed to mimic the structure and function of natural peptides. These peptidomimetics can be tailored to have enhanced pharmacological properties, such as improved bioavailability and reduced susceptibility to enzymatic degradation. This makes them attractive candidates for drug development in areas where traditional peptides may not be suitable.

Research into the biological activities of compounds derived from L-Serine, O-methyl-, 1,1-dimethylethyl ester has also yielded promising results. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited significant anti-inflammatory activity in vitro and in vivo. The researchers found that the compound effectively inhibited key inflammatory pathways without causing significant toxicity to normal cells.

In addition to its potential therapeutic applications, L-Serine, O-methyl-, 1,1-dimethylethyl ester is also used as a research tool in chemical biology studies. Its ability to undergo selective chemical modifications makes it useful for probing specific biological processes and interactions. For instance, it can be used to study protein-protein interactions or to develop probes for imaging applications.

The synthesis of L-Serine, O-methyl-, 1,1-dimethylethyl ester typically involves several steps. First, L-serine is protected with a tert-butyl ester group using a reagent such as di-tert-butyl dicarbonate (Boc₂O). Next, the hydroxyl group is methylated using an appropriate methylating agent such as methyl iodide or dimethyl sulfate. Finally, any remaining protecting groups are removed to yield the desired product. The purity and quality of the final product are crucial for its use in research and pharmaceutical applications.

The safety and handling of L-Serine, O-methyl-, 1,1-dimethylethyl ester should be conducted with standard laboratory precautions. While it is not classified as a hazardous material or controlled substance, it should be stored under appropriate conditions to maintain its stability and prevent degradation. Proper personal protective equipment (PPE) should be worn during handling to ensure safety.

In conclusion, L-Serine, O-methyl-, 1,1-dimethylethyl ester (CAS No. 1599446-87-3) is a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical structure and properties make it an excellent starting material for the synthesis of bioactive compounds and drug candidates. As research continues to advance in these fields, the importance of this compound is likely to grow further.